Cas no 372977-69-0 ((2Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• CAS No: 372977-69-0
• MF: C₁₉H₁₁N₃O₅S
• MW: 393.372742891312
• CID: 6196622
• PubChem ID: 86261384
• Update Time: 2025-10-28

(2Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• 372977-69-0
• (Z)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile
• F0760-0820
• AKOS024599088
• (2Z)-2-[4-(2H-1,3-BENZODIOXOL-5-YL)-1,3-THIAZOL-2-YL]-3-(4-HYDROXY-3-NITROPHENYL)PROP-2-ENENITRILE
• (Z)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

• Inchi： 1S/C19H11N3O5S/c20-8-13(5-11-1-3-16(23)15(6-11)22(24)25)19-21-14(9-28-19)12-2-4-17-18(7-12)27-10-26-17/h1-7,9,23H,10H2/b13-5-
• InChI Key： SOLHSYOCZLWYSN-ACAGNQJTSA-N
• SMILES： S1C=C(C2C=CC3=C(C=2)OCO3)N=C1/C(/C#N)=C\C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 393.04194163g/mol
• Monoisotopic Mass: 393.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 149Ų

Additional information on (2Z)-2-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

Compound CAS No. 372977-69-0: (2Z)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

The compound CAS No. 372977-69-0, known as (2Z)-2-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazole ring, a benzodioxole moiety, and a cyano group attached to a conjugated enone system. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to agrochemicals.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, the thiazole ring in this compound has been shown to enhance the stability and bioavailability of molecules, making it an attractive scaffold for drug development. Additionally, the benzodioxole moiety contributes to the molecule's aromaticity and electronic properties, which are crucial for its interaction with biological systems.

The cyano group at the terminal position of the enone system plays a pivotal role in stabilizing the conjugated system, thereby enhancing the molecule's electronic communication across its structure. This feature is particularly advantageous in designing compounds with specific photophysical properties, such as those used in fluorescent sensors or optoelectronic devices.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while retaining its core structure. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced functionalities. For example, modifications to the hydroxyphenyl group have been shown to significantly alter the compound's solubility and reactivity, opening new avenues for its application in drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Stille coupling. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The use of these coupling reactions has also enabled researchers to explore analogs of this compound with varying substituents, further expanding its potential applications.

From an environmental perspective, this compound has shown promise in agricultural applications due to its ability to act as a plant growth regulator. Studies have demonstrated that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This property is particularly valuable in regions facing challenges such as climate change and soil degradation.

Moreover, recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. These studies have provided insights into its binding affinity with various enzymes and receptors, paving the way for its use in therapeutic interventions. For instance, preliminary results suggest that it may serve as a lead compound for developing treatments targeting neurodegenerative diseases.

In conclusion, CAS No. 372977-69-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to agriculture. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.